Cas no 2248328-77-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclobutyl-2-methoxyacetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclobutyl-2-methoxyacetate
• CAS No: 2248328-77-8
• MF: C₁₅H₁₅NO₅
• MW: 289.283304452896
• CID: 6577509
• PubChem ID: 165719477
• Update Time: 2025-06-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclobutyl-2-methoxyacetate Chemical and Physical Properties

Names and Identifiers

• EN300-6514216
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclobutyl-2-methoxyacetate
• 2248328-77-8

• Inchi： 1S/C15H15NO5/c1-20-12(9-5-4-6-9)15(19)21-16-13(17)10-7-2-3-8-11(10)14(16)18/h2-3,7-9,12H,4-6H2,1H3
• InChI Key： CIIGUZMXARKSAM-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1CCC1

Computed Properties

• Exact Mass: 289.09502258g/mol
• Monoisotopic Mass: 289.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclobutyl-2-methoxyacetate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclobutyl-2-methoxyacetate (CAS No. 2248328-77-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclobutyl-2-methoxyacetate (CAS No. 2248328-77-8) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including the isoindole-1,3-dione core and the cyclobutyl-methoxyacetate moiety, which contribute to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in this compound due to its versatile reactivity and potential as a building block for complex molecular architectures.

In recent years, the demand for high-purity synthetic intermediates like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclobutyl-2-methoxyacetate has surged, driven by advancements in drug discovery and precision chemistry. The compound’s CAS No. 2248328-77-8 serves as a critical identifier for regulatory and procurement purposes, ensuring traceability in global supply chains. Its structural complexity also makes it a subject of interest for computational chemists exploring AI-driven molecular design and machine learning in chemical synthesis.

The isoindole-1,3-dione segment of the molecule is particularly noteworthy, as it is a common pharmacophore in bioactive compounds. This feature has led to investigations into its potential role in targeted drug delivery systems and enzyme inhibition. Meanwhile, the cyclobutyl ring introduces steric constraints that can enhance selectivity in molecular interactions, a property highly valued in catalysis and polymer chemistry.

From an industrial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclobutyl-2-methoxyacetate is often discussed in the context of green chemistry and sustainable synthesis. Innovations in solvent-free reactions and catalytic methodologies have been explored to optimize its production, aligning with global trends toward environmentally friendly manufacturing. These developments address common search queries such as "eco-friendly synthesis of heterocyclic compounds" and "scalable production of specialty chemicals."

Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing CAS No. 2248328-77-8, ensuring compliance with stringent quality standards. The compound’s stability under various conditions is another area of active research, particularly for applications requiring long-term storage or thermal resistance. Such studies are frequently cited in forums discussing "chemical stability of ester derivatives" and "handling sensitive intermediates in organic synthesis."

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclobutyl-2-methoxyacetate represents a fascinating intersection of synthetic chemistry and applied science. Its multifaceted properties cater to diverse industrial and academic needs, making it a compound of enduring relevance. As research continues to uncover new applications, its role in innovative material design and biomedical engineering is expected to expand, further solidifying its importance in modern chemistry.